3-bromo-5,7-dimethyl-2-(((5-nitro-1H-benzo[d]imidazol-2-yl)thio)methyl)imidazo[1,2-a]pyrimidine

• IUPAC Name: 3-bromo-5,7-dimethyl-2-[(6-nitro-1H-benzimidazol-2-yl)sulfanylmethyl]imidazo[1,2-a]pyrimidine
• InChI: InChI=1S/C16H13BrN6O2S/c1-8-5-9(2)22-14(17)13(19-15(22)18-8)7-26-16-20-11-4-3-10(23(24)25)6-12(11)21-16/h3-6H,7H2,1-2H3,(H,20,21)
• InChI Key: MLRNLRUSYBEKTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=NC(=C(N12)Br)CSC3=NC4=C(N3)C=C(C=C4)[N+](=O)[O-])C
• Molecular Formula: C16H13BrN6O2S
• Molecular Weight: 433.3 g/mol
• CAS No.: 328017-20-5

Description

3-bromo-5,7-dimethyl-2-(((5-nitro-1H-benzo[d]imidazol-2-yl)thio)methyl)imidazo[1,2-a]pyrimidine is a useful research compound. Its molecular formula is C16H13BrN6O2S and its molecular weight is 433.28. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Oxidation and Isomerism Studies : Research on similar compounds, such as 5(6)-nitro-1-(thiethan-3-yl)-benzimidazole and 5-bromo-2-methyl-4-nitro-1-(thiethan-3-yl)imidazoles, has focused on their oxidation processes and the synthesis of sulfoxides and diastereomers (Meshcheryakova et al., 2014).
• Synthesis of Fused Ring Systems : The compound is part of a class of molecules used to synthesize pyrimidine- and quinazoline-fused benzimidazole-4,7-diones, showcasing its potential in creating diverse heterocyclic compounds (Kim, Dao, & Cho, 2018).

Therapeutic Research and Antineoplastic Activity

• Antineoplastic Potential : Derivatives similar to the compound have been explored for their antineoplastic properties. For instance, substituted benzo[4,5]imidazo[1,2-a]pyrimidine derivatives have shown variable degrees of antineoplastic activity against certain cell lines in vitro (Abdel-Hafez, 2007).

Antimicrobial Activity

• Antimicrobial Properties : Compounds structurally related to 3-bromo-5,7-dimethyl-2-(((5-nitro-1H-benzo[d]imidazol-2-yl)thio)methyl)imidazo[1,2-a]pyrimidine have been studied for their antimicrobial activity. These studies suggest potential applications in combating microbial infections (Elenich et al., 2019).

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on their specific chemical structure and the biological target they interact with. Many imidazole derivatives show antimicrobial, anti-inflammatory, and antitumor activities.

Safety and Hazards

Safety and hazards of imidazole derivatives can vary widely depending on their specific chemical structure. Some imidazole compounds can cause serious eye damage and can be harmful if swallowed.

Future Directions

The broad range of chemical and biological properties of imidazole has made it an important synthon in the development of new drugs. There is a great importance of heterocyclic ring containing drugs. Therefore, the development of new imidazole derivatives with improved efficacy and safety profiles is a promising area of future research.